1-(5-Chloropyrimidin-2-yl)azetidine-3-carbonitrile
Description
Scientific Research Applications
Synthesis and Application in Medicine and Pharmacology 1-(5-Chloropyrimidin-2-yl)azetidine-3-carbonitrile and its derivatives exhibit a range of biological activities, primarily as potential antimicrobial agents. The synthesis of various azetidine and pyrimidine derivatives has been explored for their antimicrobial and antitumor properties. For instance, some synthesized azetidinone analogues have shown significant activity against bacterial and fungal strains, as well as in vitro antituberculosis activity against Mycobacterium tuberculosis. These compounds are synthesized through reactions involving Schiff bases and azetidinones, highlighting the versatility of azetidine and pyrimidine structures in medicinal chemistry (Chandrashekaraiah et al., 2014).
Synthesis and Antimicrobial Activity The compound and its related structures have been extensively studied for their antimicrobial activities. Various studies have synthesized and tested different derivatives for their efficacy against a range of bacterial and fungal strains. For example, pyridothienopyrimidines and pyridothienotriazines, closely related to the compound , have been synthesized and evaluated for their antimicrobial activities. These compounds have shown significant activity in vitro, which is a testament to the potential of this chemical structure in developing new antimicrobial agents (Abdel-rahman et al., 2002).
Antitumor Testing Some derivatives of 1-(5-Chloropyrimidin-2-yl)azetidine-3-carbonitrile have been synthesized and evaluated for their in-vitro antitumor activity. The National Cancer Institute has used a 60 cell lines panel assay to test these compounds, and some have shown high inhibitory activity against leukemia, showcasing the potential of these compounds in cancer treatment (Taher & Helwa, 2012).
Synthesis and Molecular Docking Studies The compound's derivatives have been synthesized and subjected to molecular docking studies, which predict their affinity with proteins like CDK4. Such studies are crucial in drug design and development, indicating the compound's potential in the pharmaceutical industry (Holam et al., 2022).
properties
IUPAC Name |
1-(5-chloropyrimidin-2-yl)azetidine-3-carbonitrile |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7ClN4/c9-7-2-11-8(12-3-7)13-4-6(1-10)5-13/h2-3,6H,4-5H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PCHNITLZYRUVDY-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=NC=C(C=N2)Cl)C#N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7ClN4 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
194.62 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-(5-Chloropyrimidin-2-yl)azetidine-3-carbonitrile | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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